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Compound of Interest

Compound Name: 1-Cyclopropyl-ethanone oxime

Cat. No.: B1310792

An In-depth Technical Guide to (NE)-N-(1-cyclopropylethylidene)hydroxylamine

This technical guide provides a comprehensive overview of (NE)-N-(1-
cyclopropylethylidene)hydroxylamine, also known by its common synonym, 1-
cyclopropylethanone oxime. The document is intended for researchers, scientists, and
professionals in the field of drug development and chemical research. It covers the compound's
chemical identity, physicochemical properties, a detailed synthesis protocol, and its potential
role in biological pathways.

Chemical Identity and Properties

(NE)-N-(1-cyclopropylethylidene)hydroxylamine is an organic compound featuring an oxime
functional group. The "(NE)" designation in the IUPAC name specifies the stereochemistry at
the carbon-nitrogen double bond, indicating the E configuration.

Synonyms: 1-cyclopropylethanone oxime, Cyclopropyl methyl ketoxime, Acetylcyclopropane
oxime, NSC 33804.[1][2][3]

Physicochemical and Spectral Data

A summary of the key physicochemical and computed properties of (NE)-N-(1-
cyclopropylethylidene)hydroxylamine is presented in Table 1. This data is crucial for its
handling, characterization, and application in experimental settings.
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Property Value Reference(s)
Molecular Formula CsHsNO [1112114]
Molecular Weight 99.13 g/mol [1][4]
(NE)-N-(1-
IUPAC Name cyclopropylethylidene)hydroxyl  [1]
amine
CAS Number 51761-72-9 [1]
Melting Point 38-40 °C (in Diethyl ether) [2]
Boiling Point 90-92 °C at 20 Torr [2]
Density 1.2+0.1 g/cm3 [2]
Refractive Index 1.541 [2]
XLogP3-AA 0.7 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor
C:;untg p 2 ]
Rotatable Bond Count 1 [1]

Exact Mass

99.068413911 Da

[1]

Topological Polar Surface Area

32.6 A2

[1]

Note: Some physical properties, such as melting and boiling points, may have variability in
reported values across different sources.

Experimental Protocols
Synthesis of (NE)-N-(1-
cyclopropylethylidene)hydroxylamine

The synthesis of oximes is typically achieved through the reaction of a carbonyl compound with
hydroxylamine or its salt.[5][6] The following is a representative experimental protocol for the
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synthesis of (NE)-N-(1-cyclopropylethylidene)hydroxylamine from 1-cyclopropylethanone.
Materials:

e 1-cyclopropylethanone

o Hydroxylamine hydrochloride (NH20H-HCI)
e Pyridine or Sodium Acetate

e Ethanol

o Water

o Diethyl ether

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve 1-cyclopropylethanone (1 equivalent) in ethanol.

e Add a solution of hydroxylamine hydrochloride (1.1 equivalents) and a base such as pyridine
or sodium acetate (1.5 equivalents) in water to the flask.

e The reaction mixture is stirred at room temperature or gently heated (e.g., to 50-60 °C) and
monitored by thin-layer chromatography (TLC) until the starting material is consumed.

e Upon completion, the reaction mixture is cooled to room temperature, and the ethanol is
removed under reduced pressure.

e The aqueous residue is extracted with diethyl ether.

e The combined organic layers are washed with a saturated sodium bicarbonate solution,
followed by brine.
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e The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
evaporated under reduced pressure to yield the crude product.

e The crude (NE)-N-(1-cyclopropylethylidene)hydroxylamine can be purified by
recrystallization (e.g., from diethyl ether/hexanes) or column chromatography on silica gel.

Analytical Characterization Workflow

The identity and purity of the synthesized (NE)-N-(1-cyclopropylethylidene)hydroxylamine
should be confirmed using standard analytical techniques.

Caption: Workflow for the purification and analytical characterization of (NE)-N-(1-
cyclopropylethylidene)hydroxylamine.

Biological Activity and Signaling Pathways

While specific biological activities for (NE)-N-(1-cyclopropylethylidene)hydroxylamine are not
extensively documented in publicly available literature, the oxime functional group is present in
numerous biologically active molecules. Oximes have been reported to exhibit a range of
activities, including anticancer, anti-inflammatory, and antimicrobial effects.[5][7]

Notably, many oxime-containing compounds act as kinase inhibitors, which can modulate
various intracellular signaling pathways.[5] Kinases play a crucial role in cell signaling by
catalyzing the phosphorylation of proteins, and their dysregulation is implicated in diseases
such as cancer.

The diagram below illustrates a generalized signaling pathway that can be inhibited by oxime-
containing kinase inhibitors. This is a representative diagram, as the specific target of (NE)-N-
(1-cyclopropylethylidene)hydroxylamine has not been identified.
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Caption: Generalized signaling pathway illustrating the potential inhibitory action of an oxime
compound on a kinase cascade.

Conclusion

(NE)-N-(1-cyclopropylethylidene)hydroxylamine is a well-defined chemical entity with

established physicochemical properties. Its synthesis is straightforward, following standard
procedures for oxime formation. While its specific biological role is yet to be fully elucidated, its
structural features suggest potential for biological activity, possibly as a kinase inhibitor, a
common mechanism of action for compounds containing the oxime moiety. Further research is
warranted to explore the therapeutic potential and specific molecular targets of this compound,
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which could be of significant interest to the drug development community. The NSC identifier
associated with this compound suggests it may have been part of biological screening
programs, and further investigation into those results could be a fruitful avenue for future
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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